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Compound of Interest

Compound Name: 2-(Aminomethyl)phenol

Cat. No.: B125469 Get Quote

Proper disposal of 2-(Aminomethyl)phenol is critical for ensuring laboratory safety and

environmental protection. As a substance that is harmful if swallowed or inhaled and is

suspected of causing genetic defects, adherence to strict disposal protocols is mandatory.[1] All

waste materials must be managed in accordance with applicable national and local regulations.

Immediate Safety and Disposal Overview
Waste material from 2-(Aminomethyl)phenol must be disposed of via an approved waste

disposal plant.[2][3] It should never be released into drains or the environment, as it is toxic to

aquatic life.[3] The core principle is to collect the chemical waste, including contaminated

materials, in properly labeled, sealed containers for pickup by a licensed hazardous waste

management service.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b125469?utm_src=pdf-interest
https://www.benchchem.com/product/b125469?utm_src=pdf-body
https://www.biochemopharma.fr/uploads/products/msds/516380100.pdf
https://www.benchchem.com/product/b125469?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC298890010&countryCode=US&language=en
https://www.durhamtech.edu/sites/default/files/safety_data_sheets/Chemistry-and-Biology/Phenol%20%7BPh-OH;%20Hydroxybenzene%7D%20cas108-95-2%20SDS.pdf
https://www.durhamtech.edu/sites/default/files/safety_data_sheets/Chemistry-and-Biology/Phenol%20%7BPh-OH;%20Hydroxybenzene%7D%20cas108-95-2%20SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Type
Recommended Disposal
Action

Key Precautions

Unused/Surplus Product

Collect in original or suitable,

closed, and labeled container.

Arrange for professional

disposal.

Do not mix with other waste.

Store in a locked, well-

ventilated area.[1][2]

Contaminated Labware

Collect items (e.g., pipette tips,

tubes) in a puncture-proof,

sealable container.

Label container clearly as

hazardous waste containing 2-

(Aminomethyl)phenol.[4][5]

Contaminated PPE

Double-bag contaminated

items (gloves, lab coats) and

label as solid hazardous

waste.

Do not launder heavily

contaminated clothing; dispose

of it as hazardous waste.[6]

Empty Containers

Triple-rinse the container. The

first rinse must be collected as

hazardous waste.

Handle the uncleaned

container as you would the

product itself. After proper

rinsing, it may be recycled or

reconditioned.[7]

Spill Cleanup Material

Absorb spill with inert material

(sand, earth), collect in a

closed container for disposal.

Ensure adequate ventilation

and wear appropriate PPE

during cleanup.[2]

Environmental Hazard Data
While specific ecotoxicity data for 2-(Aminomethyl)phenol is not readily available, data for the

closely related compound 2-aminophenol indicates significant environmental risk.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.biochemopharma.fr/uploads/products/msds/516380100.pdf
https://www.fishersci.com/store/msds?partNumber=AC298890010&countryCode=US&language=en
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.uthsc.edu/research/safety/phenol-chloroform-trlzol-waste-disposal.php
https://oehs.tulane.edu/sites/default/files/Revised%20FACT%20SHEET%20Phenol%206.30.2023.pdf
https://www.echemi.com/sds/2-hydroxybenzylamine-pid_Rock34549.html
https://www.fishersci.com/store/msds?partNumber=AC298890010&countryCode=US&language=en
https://www.benchchem.com/product/b125469?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organism Test Type Result

Fish (Golden orfe) LC50 0.1 mg/l

Aquatic Invertebrates (Daphnia

magna)
EC50 (24h) 35 mg/l

Aquatic Invertebrates (Daphnia

magna)
EC0 1 mg/l

Algae/Aquatic Plants IC0 6 mg/l

Microorganisms LC50 (5 min) 420 mg/l

Source: Sigma-Aldrich Safety

Data Sheet.

Detailed Disposal Protocols
1. Waste Collection and Storage:

Chemical Waste: Keep 2-(Aminomethyl)phenol in its original container whenever possible.

Ensure the container is well-sealed and stored in a designated, secure hazardous waste

storage area.[8]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the

chemical name, 2-(Aminomethyl)phenol.[5][8]

Segregation: Do not mix 2-(Aminomethyl)phenol waste with other chemical waste streams

to prevent potentially dangerous reactions. Store it away from incompatible materials such

as strong acids, bases, and oxidizing agents.[2]

2. Handling of Contaminated Materials:

Solid Waste: Pipette tips, gloves, and other disposable materials contaminated with 2-
(Aminomethyl)phenol should be collected in a dedicated, sealed, and puncture-proof

container.[5] This container must be labeled as hazardous waste.
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Empty Containers: To decontaminate an empty container, rinse it thoroughly three times. The

first rinsate is considered hazardous and must be collected for disposal.[4] Subsequent

rinses may be permissible for sewer disposal depending on local regulations, but given the

chemical's toxicity, collecting all rinsates is the most prudent approach.

3. Spill Management and Disposal:

Minor Spills (<50 mL):

Ensure the area is well-ventilated, preferably within a chemical fume hood.[6]

Wear appropriate personal protective equipment (PPE), including double gloves (laminate

film over nitrile), safety goggles, and a lab coat.[6]

Cover the spill with an inert absorbent material such as sand, diatomaceous earth, or

vermiculite.[9][10]

Working from the outside in, carefully sweep the absorbed material into a suitable, closed

container.[2][6]

Decontaminate the spill area with soap and water, collecting the cleaning materials for

disposal as hazardous waste.[11]

Label the container with all its contents and manage as hazardous waste.[6]

Major Spills (>50 mL):

Evacuate the area immediately.

Alert others and secure the location to prevent entry.

Contact your institution's Environmental Health and Safety (EHS) department or

emergency response team for professional cleanup.[11]

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of 2-
(Aminomethyl)phenol and related waste.
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Categorize Waste Type

Disposal Action

Final Disposal

Identify Waste Containing
2-(Aminomethyl)phenol

Unused Product / Residue
Contaminated Material

(PPE, Labware)
Empty Container Spill Debris

Keep in original, sealed container.
Label clearly.

Place in separate, sealed,
puncture-proof container.

Triple-rinse container.
Collect first rinse as hazardous waste.

Collect in sealed container.
Decontaminate area.

Store in designated area for
pickup by licensed

waste disposal service.

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 2-(Aminomethyl)phenol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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